Cas no 62471-04-9 (2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-)

• Product Name: 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-
• CAS No: 62471-04-9
• MF: C₁₃H₁₈O₅
• MW: 254.279024600983
• CID: 443732
• PubChem ID: 13422120
• Update Time: 2025-04-19

2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-6,7-dimethoxy-2,2-dimethyl-
• 6,7-dimethoxy-2,2-dimethyl-3,4-dihydrochromene-3,4-diol
• DTXSID60540336
• 62471-04-9
• 6,7-Dimethoxy-2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-3,4-diol

• Inchi： 1S/C13H18O5/c1-13(2)12(15)11(14)7-5-9(16-3)10(17-4)6-8(7)18-13/h5-6,11-12,14-15H,1-4H3
• InChI Key： KDBPMZIJPQTMCF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C(C(C1(C)C)O)O)OC)OC

Computed Properties

• Exact Mass: 254.11544
• Monoisotopic Mass: 254.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 68.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2,2-dimethyl-1-benzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans 2,2-dimethyl-1-benzopyrans